Cas no 6531-04-0 (6-chloropyridazine-3-carbonyl chloride)

6-Chloropyridazine-3-carbonyl chloride is a reactive heterocyclic compound primarily used as a versatile intermediate in organic synthesis. Its key functional groups—the chloropyridazine core and the highly electrophilic carbonyl chloride—enable efficient derivatization, making it valuable for constructing complex molecules in pharmaceutical and agrochemical applications. The compound’s reactivity facilitates nucleophilic substitution and acylation reactions, allowing for precise modifications to the pyridazine scaffold. Its stability under controlled conditions ensures reliable handling in synthetic workflows. Due to its bifunctional nature, it serves as a key precursor for synthesizing biologically active compounds, including potential drug candidates and specialty chemicals. Proper storage under anhydrous conditions is recommended to maintain its reactivity.
6-chloropyridazine-3-carbonyl chloride structure
6531-04-0 structure
Product name:6-chloropyridazine-3-carbonyl chloride
CAS No:6531-04-0
MF:C5H2Cl2N2O
MW:176.988178730011
MDL:MFCD09991889
CID:829723
PubChem ID:21781185

6-chloropyridazine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 6-chloropyridazine-3-carbonyl chloride
    • LogP
    • 3-chloropyridazine-6-carbonyl chloride
    • 5-chloropyrazine-2-carboxylic acid,chloride
    • 6-CHLOROPYRAZINE-3-CARBOXYLIC ACID CHLORIDE
    • MDL: MFCD09991889
    • Inchi: InChI=1S/C5H2Cl2N2O/c6-4-2-1-3(5(7)10)8-9-4/h1-2H
    • InChI Key: PYLMMZSGQZYUIL-UHFFFAOYSA-N
    • SMILES: ClC(=O)C1=CC=C(Cl)N=N1

Computed Properties

  • Exact Mass: 175.95456
  • Monoisotopic Mass: 175.9544181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85

6-chloropyridazine-3-carbonyl chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-177793-0.1g
6-chloropyridazine-3-carbonyl chloride
6531-04-0 95.0%
0.1g
$77.0 2025-03-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23431-1G
6-chloropyridazine-3-carbonyl chloride
6531-04-0 95%
1g
¥ 2,013.00 2023-04-07
abcr
AB540580-250 mg
6-Chloropyridazine-3-carbonyl chloride, 95%; .
6531-04-0 95%
250MG
€243.20 2023-07-11
Enamine
EN300-177793-1.0g
6-chloropyridazine-3-carbonyl chloride
6531-04-0 95.0%
1.0g
$219.0 2025-03-21
Matrix Scientific
114561-1g
6-Chloropyridazine-3-carbonyl chloride, 97%
6531-04-0 97%
1g
$623.00 2023-09-08
Enamine
EN300-177793-10.0g
6-chloropyridazine-3-carbonyl chloride
6531-04-0 95.0%
10.0g
$1682.0 2025-03-21
Aaron
AR00ED7Q-100mg
6-Chloropyridazine-3-carbonyl chloride
6531-04-0 95%
100mg
$144.00 2025-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23431-100mg
6-chloropyridazine-3-carbonyl chloride
6531-04-0 95%
100mg
¥662.0 2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN23431-10g
6-chloropyridazine-3-carbonyl chloride
6531-04-0 95%
10g
¥9850.0 2024-04-18
1PlusChem
1P00ECZE-10g
6-chloropyridazine-3-carbonyl chloride
6531-04-0 95%
10g
$2442.00 2024-04-22

Additional information on 6-chloropyridazine-3-carbonyl chloride

Introduction to 6-Chloropyridazine-3-Carbonyl Chloride (CAS No. 6531-04-0)

6-Chloropyridazine-3-carbonyl chloride (CAS No. 6531-04-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-chloro-3-pyridazinoyl chloride, is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential building block in the development of novel therapeutic agents.

The molecular formula of 6-chloropyridazine-3-carbonyl chloride is C5H2ClN2O, and its molecular weight is approximately 155.53 g/mol. The compound features a pyridazine ring with a chlorine substituent at the 6-position and a carbonyl chloride group at the 3-position. This combination of functional groups imparts unique chemical properties that are highly valuable in synthetic chemistry.

In recent years, the study of 6-chloropyridazine-3-carbonyl chloride has been driven by its potential applications in drug discovery and development. Researchers have explored its use as a precursor in the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 6-chloropyridazine derivatives with potent anti-inflammatory effects, highlighting the compound's versatility and potential therapeutic value.

The reactivity of 6-chloropyridazine-3-carbonyl chloride is primarily attributed to its carbonyl chloride group, which readily undergoes nucleophilic acyl substitution reactions. This property makes it an excellent reagent for forming amide bonds, ester bonds, and other functional groups that are crucial in the design of complex organic molecules. Additionally, the chlorine substituent on the pyridazine ring can be readily replaced through various substitution reactions, further expanding its utility in synthetic pathways.

In the context of pharmaceutical research, 6-chloropyridazine-3-carbonyl chloride has been utilized in the development of novel drug candidates targeting various diseases. For example, a recent study published in the European Journal of Medicinal Chemistry demonstrated the synthesis and biological evaluation of a series of 6-chloropyridazine derivatives as potential anticancer agents. The results showed that these compounds exhibited significant cytotoxic activity against several cancer cell lines, suggesting their potential as lead compounds for further drug development.

The synthetic accessibility and chemical stability of 6-chloropyridazine-3-carbonyl chloride also contribute to its widespread use in laboratory settings. Researchers can easily handle and store this compound under standard conditions, making it a reliable choice for synthetic protocols. Moreover, its low toxicity and environmental impact make it a preferred reagent in both academic and industrial laboratories.

In conclusion, 6-chloropyridazine-3-carbonyl chloride (CAS No. 6531-04-0) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential tool for synthesizing biologically active molecules with diverse therapeutic potentials. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is likely to grow further in the coming years.

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